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Compound of Interest

Compound Name: 4-Fluorophenyl acetate

Cat. No.: B1330353

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or professional safety guide. Always refer to the most current Safety Data Sheet (SDS)
from your supplier and follow all applicable local, state, and federal regulations.

Introduction

4-Fluorophenyl acetate is an important intermediate in the synthesis of various
pharmaceuticals and agrochemicals. Its safe handling is paramount for protecting laboratory
personnel and the environment. This guide provides a comprehensive overview of the known
safety and handling precautions for 4-Fluorophenyl acetate, based on available data. It is
crucial to note that there are some discrepancies in the classification of this compound, and
therefore, a conservative approach to handling is recommended.

Hazard Identification and Classification

There is conflicting information regarding the GHS classification of 4-Fluorophenyl acetate.
One supplier, TCI Chemicals, states that the substance is not classified as hazardous under
REGULATION (EC) No 1272/2008. In contrast, another supplier, Accela ChemBio Inc.,
classifies it as a combustible liquid and harmful, with the following hazard and precautionary
statements:

e Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1330353?utm_src=pdf-interest
https://www.benchchem.com/product/b1330353?utm_src=pdf-body
https://www.benchchem.com/product/b1330353?utm_src=pdf-body
https://www.benchchem.com/product/b1330353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o H227: Combustible liquid.

o Harmful by inhalation, in contact with skin and if swallowed.

o lrritating to the eyes.

e Precautionary Statements:

[¢]

P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o

P403+P235: Store in a well-ventilated place. Keep cool.

o

P501: Dispose of contents/container to an approved waste disposal plant.

Given these discrepancies, it is prudent to handle 4-Fluorophenyl acetate with caution,
assuming it to be a potentially hazardous substance.

Physical and Chemical Properties

A summary of the available physical and chemical properties of 4-Fluorophenyl acetate is
provided in the table below.

Property Value Reference
Molecular Formula CsH7FO:2
Molecular Weight 154.14 g/mol
CAS Number 405-51-6
Appearance Colorlfass. to almost colorless
clear liquid
Boiling Point 86 °C /26 mmHg
Density 1.18 g/mL
Refractive Index n20D 1.48
Storage Temperature 2-8°C
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Toxicological Information

Detailed quantitative toxicological data, such as LD50 or LC50 values, for 4-Fluorophenyl
acetate are not readily available in the public domain. One source suggests it may be an
irritant to the skin and eyes. Due to the lack of comprehensive data, it should be handled as a
substance with unknown toxicity, and exposure should be minimized.

Handling and Storage
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 4-Fluorophenyl acetate.
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Personal Protective Equipment (PPE) for 4-Fluorophenyl Acetate
Respiratory Protection [---#-| Use suitable respirator if high concentrations are present T
A
Body Protection | --------—--—--- »| Protective work clothing / Lab coat T
a g orop
Hand Protection |-------------- | Impervious gloves (e.g., nitrile) T
\ 4
Eyel/Face Protection | --------------- > Chemical safety goggles T

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-Fluorophenyl Acetate.

General Hygiene Practices

e Avoid contact with skin and eyes.

» Avoid inhalation of vapor or mist.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.
o Keep away from sources of ignition.

o Take measures to prevent the buildup of electrostatic charge.
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Storage

o Keep container tightly sealed.
» Store in a dry, cool, and well-ventilated place.

o Store at 2 - 8 °C for long-term stability.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route

First-Aid Procedure

Reference

Move to fresh air. If required,

Inhalation

Keep patient warm.

provide artificial respiration.

Immediately wash with water

Skin Contact

and soap and rinse thoroughly.

Rinse opened eye for several

Eye Contact

minutes under running water.

Do NOT induce vomiting.

Ingestion

Rinse mouth with water.

Accidental Release Measures

In the event of a spill, follow these procedures:

Ensure adequate ventilation.

Keep unprotected persons away.

Wear appropriate personal protective equipment.

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.
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» Do not allow the material to be released into the environment without proper governmental

permits.

Experimental Protocols

Specific experimental protocols for the safety assessment of 4-Fluorophenyl acetate are not
publicly available. Standard OECD guidelines for testing of chemicals for properties such as
acute toxicity, skin irritation/corrosion, and eye irritation/damage would be appropriate to

generate more comprehensive safety data.

Emergency Response Workflow

The following diagram illustrates a logical workflow for responding to an accidental exposure to

4-Fluorophenyl acetate.
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Emergency Response Workflow for 4-Fluorophenyl Acetate Exposure

Accidental Exposure Occurs

Assess the Situation
(Route of exposure, amount)

If spill has occurred

Administer First Aid
(See Section 6)

Decontaminate Area
(If applicable)

Seek Immediate Medical Attention

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to accidental exposure to 4-Fluorophenyl Acetate.

Conclusion
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While 4-Fluorophenyl acetate is a valuable chemical intermediate, the available safety
information presents some inconsistencies. Therefore, a cautious and informed approach to its
handling is essential. Researchers, scientists, and drug development professionals must
prioritize the use of appropriate engineering controls, personal protective equipment, and
adhere to strict hygiene practices to minimize potential risks. Further toxicological studies are
warranted to provide a more complete safety profile for this compound. Always consult the
latest Safety Data Sheet from your supplier before use.

 To cite this document: BenchChem. [4-Fluorophenyl Acetate: A Technical Guide to Safety
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330353#4-fluorophenyl-acetate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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